8-Bromo-7-(but-2-yn-1-yl)-3-methyl-1H-purine-2,6(3H,7H)-dione
8-Bromo-7-(but-2-yn-1-yl)-3-methyl-1H-purine-2,6(3H,7H)-dione
Brand Name:
Vulcanchem
CAS No.:
666816-98-4
VCID:
VC20869457
InChI:
InChI=1S/C10H9BrN4O2/c1-3-4-5-15-6-7(12-9(15)11)14(2)10(17)13-8(6)16/h5H2,1-2H3,(H,13,16,17)
SMILES:
CC#CCN1C2=C(N=C1Br)N(C(=O)NC2=O)C
Molecular Formula:
C10H9BrN4O2
Molecular Weight:
297.11 g/mol
8-Bromo-7-(but-2-yn-1-yl)-3-methyl-1H-purine-2,6(3H,7H)-dione
CAS No.: 666816-98-4
Cat. No.: VC20869457
Molecular Formula: C10H9BrN4O2
Molecular Weight: 297.11 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 666816-98-4 |
|---|---|
| Molecular Formula | C10H9BrN4O2 |
| Molecular Weight | 297.11 g/mol |
| IUPAC Name | 8-bromo-7-but-2-ynyl-3-methylpurine-2,6-dione |
| Standard InChI | InChI=1S/C10H9BrN4O2/c1-3-4-5-15-6-7(12-9(15)11)14(2)10(17)13-8(6)16/h5H2,1-2H3,(H,13,16,17) |
| Standard InChI Key | HFZOBQSHTNNKFY-UHFFFAOYSA-N |
| SMILES | CC#CCN1C2=C(N=C1Br)N(C(=O)NC2=O)C |
| Canonical SMILES | CC#CCN1C2=C(N=C1Br)N(C(=O)NC2=O)C |
| Appearance | Powder |
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